![molecular formula C18H17ClF2N2O2 B4671838 1-(2-chloro-4,5-difluorobenzoyl)-4-(2-methoxyphenyl)piperazine](/img/structure/B4671838.png)
1-(2-chloro-4,5-difluorobenzoyl)-4-(2-methoxyphenyl)piperazine
Overview
Description
1-(2-chloro-4,5-difluorobenzoyl)-4-(2-methoxyphenyl)piperazine, also known as CDP, is a chemical compound that has been extensively studied for its potential therapeutic uses. CDP is a piperazine derivative that has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for further research and development.
Mechanism of Action
1-(2-chloro-4,5-difluorobenzoyl)-4-(2-methoxyphenyl)piperazine works by inhibiting the activity of certain enzymes and receptors in the body. Specifically, it has been found to inhibit the activity of the enzyme phosphodiesterase 4 (PDE4), which plays a role in inflammation and immune response. This compound has also been found to bind to and activate the sigma-1 receptor, which is involved in a variety of cellular processes including calcium signaling and protein folding.
Biochemical and Physiological Effects:
This compound has a wide range of biochemical and physiological effects, including anti-inflammatory, neuroprotective, antitumor, and antiviral activity. It has been shown to reduce inflammation in animal models of arthritis and asthma, and to protect neurons from damage in animal models of neurodegenerative disease. This compound has also been shown to inhibit the growth of cancer cells in vitro and in animal models, and to reduce viral replication in cell culture.
Advantages and Limitations for Lab Experiments
One advantage of 1-(2-chloro-4,5-difluorobenzoyl)-4-(2-methoxyphenyl)piperazine is its broad range of biochemical and physiological effects, which make it a versatile compound for use in a variety of research fields. However, one limitation of this compound is that it can be difficult to synthesize and purify, which can make it expensive and time-consuming to work with in the laboratory.
Future Directions
There are many potential future directions for research on 1-(2-chloro-4,5-difluorobenzoyl)-4-(2-methoxyphenyl)piperazine. In neuroscience, further studies could investigate its potential as a treatment for other neurodegenerative diseases such as Huntington's and amyotrophic lateral sclerosis (ALS). In cancer research, this compound could be studied in combination with other chemotherapy agents to enhance its antitumor activity. In infectious disease, this compound could be further studied as a potential treatment for emerging viral infections such as COVID-19. Additionally, further research could investigate the mechanisms underlying this compound's effects on inflammation, immune response, and cellular signaling.
Scientific Research Applications
1-(2-chloro-4,5-difluorobenzoyl)-4-(2-methoxyphenyl)piperazine has been studied for its potential therapeutic uses in a variety of fields, including neuroscience, cancer research, and infectious disease. In neuroscience, this compound has been found to have neuroprotective effects and has been studied as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, this compound has been shown to have antitumor activity and has been studied as a potential chemotherapy agent. In infectious disease, this compound has been found to have antiviral activity and has been studied as a potential treatment for viral infections such as HIV and hepatitis C.
Properties
IUPAC Name |
(2-chloro-4,5-difluorophenyl)-[4-(2-methoxyphenyl)piperazin-1-yl]methanone | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClF2N2O2/c1-25-17-5-3-2-4-16(17)22-6-8-23(9-7-22)18(24)12-10-14(20)15(21)11-13(12)19/h2-5,10-11H,6-9H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDLMEGPCMJELCG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)C(=O)C3=CC(=C(C=C3Cl)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClF2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.